Cas no 75279-58-2 (2,4,5-Trimethylphenylacetonitrile)

• Product Name: 2,4,5-Trimethylphenylacetonitrile
• CAS No: 75279-58-2
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD00060692
• CID: 578048
• PubChem ID: 144727
• Update Time: 2025-09-27

2,4,5-Trimethylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trimethylphenyl)acetonitrile
• 2,4,5-TriMethylphenylacetonitrile
• 2,4,5-Trimethyl-benzyl-cyanid
• 2,4,5-Trimethylphenyl-acetonitril
• 75279-58-2
• CS-0280352
• FT-0682188
• 2,4,5-trimethyl-benzyl cyanide
• (2,4,5-trimethylphenyl)acetonitrile
• MFCD00060692
• EN300-1844610
• SCHEMBL5489918
• DTXSID50226253
• AKOS006344188
• DB-019819
• 2,4,5-Trimethylphenylacetonitrile

• MDL： MFCD00060692
• Inchi： 1S/C11H13N/c1-8-6-10(3)11(4-5-12)7-9(8)2/h6-7H,4H2,1-3H3
• InChI Key： MSZOPWWSWGLPST-UHFFFAOYSA-N
• SMILES： N#CCC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 159.10500
• Monoisotopic Mass: 159.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.7

Experimental Properties

• Density: 0.968
• Melting Point: 29-31°C
• Boiling Point: 95°C 1mm
• Flash Point: 132.4°C
• Refractive Index: 1.522
• PSA: 23.79000
• LogP: 2.67788

2,4,5-Trimethylphenylacetonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides